4-[(dipyridin-2-ylamino)methyl]-N-hydroxybenzamide

• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 4-[(dipyridin-2-ylamino)methyl]-N-hydroxybenzamide
• InChI: InChI=1S/C18H16N4O2/c23-18(21-24)15-9-7-14(8-10-15)13-22(16-5-1-3-11-19-16)17-6-2-4-12-20-17/h1-12,24H,13H2,(H,21,23)
• InChI Key: FWQCLQYFYHSYHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N(CC2=CC=C(C=C2)C(=O)NO)C3=CC=CC=N3

Description

Stilbenes are characterized by a 1,2-diphenylethylene moiety and are derived from the common phenylpropene skeleton building block

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PMID29671355-Compound-18 typically involves the formation of the 1,2-diphenylethylene moiety through a series of organic reactions. The specific synthetic route and reaction conditions can vary, but common methods include:

Wittig Reaction: This reaction involves the use of a phosphonium ylide to form the carbon-carbon double bond.

Heck Reaction: This palladium-catalyzed coupling reaction is used to form the stilbene structure.

Industrial Production Methods: Industrial production of PMID29671355-Compound-18 may involve large-scale organic synthesis techniques, including:

Batch Reactors: These are commonly used for the synthesis of small molecules in the pharmaceutical industry.

Continuous Flow Reactors: These reactors offer advantages in terms of scalability and efficiency for the production of organic compounds.

Chemical Reactions Analysis

Types of Reactions: PMID29671355-Compound-18 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of PMID29671355-Compound-18 may yield stilbene oxide, while reduction may yield dihydrostilbene.

Scientific Research Applications

PMID29671355-Compound-18 has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is being investigated as a potential therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of PMID29671355-Compound-18 involves its interaction with specific molecular targets and pathways. For example, it has been shown to bind irreversibly to the active site of certain enzymes, inhibiting their activity . This compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

PMID29671355-Compound-18 can be compared with other similar compounds, such as:

Compound 13: Another member of the stilbene class with similar structural features.

Compound 21: Known for its potent biological activities.

Compound 23: Studied for its potential therapeutic applications.

Uniqueness: What sets PMID29671355-Compound-18 apart from these similar compounds is its specific molecular interactions and the unique biological activities it exhibits. Its ability to bind irreversibly to certain enzyme active sites makes it a valuable compound for therapeutic research .